2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one

Specification

• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-4-methyl-5-[(4-methylphenyl)methyl]-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C23H23N5O/c1-13-8-10-17(11-9-13)12-19-16(4)25-23(27-21(19)29)28-22-24-15(3)18-7-5-6-14(2)20(18)26-22/h5-11H,12H2,1-4H3,(H2,24,25,26,27,28,29)
• Standard InChI Key: VILKSAKKKHHWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=C(N=C(NC2=O)NC3=NC4=C(C=CC=C4C(=N3)C)C)C

Introduction

Biological Activity

Quinazoline derivatives are known for their diverse biological activities, including anticancer and antimicrobial effects. Compounds with similar structures have been studied for their potential to inhibit specific enzymes or interact with receptors, modulating biological pathways.

Biological Activity	Mechanism	Potential Applications
Anticancer Activity	Enzyme inhibition, receptor modulation	Oncology
Antimicrobial Activity	Interaction with microbial enzymes or receptors	Antimicrobial therapy

Comparison with Similar Compounds

Similar compounds to 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one include other quinazoline derivatives such as 2-(4-bromophenyl)-quinazolin-4(3H)-one and 2-(4-chlorophenyl)-quinazolin-4(3H)-one. These compounds share a common quinazoline core but differ in their functional groups and biological activities.

Compound	Description	Unique Features
Erlotinib	EGFR inhibitor	Specific EGFR targeting
Gefitinib	EGFR inhibitor	Different structural features
Prazosin	Alpha receptor antagonist	Primarily used for hypertension

Future Research Directions

Given the limited availability of specific data on 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-methylbenzyl)pyrimidin-4(3H)-one, future research should focus on its synthesis optimization, biological activity evaluation, and interaction studies with molecular targets. This could involve molecular docking studies to predict potential binding sites and biological pathways affected by the compound.